Cas no 1831022-39-9 (Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine)

• Product Name: Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• CAS No: 1831022-39-9
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5715851
• PubChem ID: 63248471
• Update Time: 2025-06-14

Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-1168025
• AKOS012551667
• 1831022-39-9
• Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• N-Methyl-1-[1-(4-nitrophenyl)sulfonylpiperidin-4-yl]methanamine

• Inchi： 1S/C13H19N3O4S/c1-14-10-11-6-8-15(9-7-11)21(19,20)13-4-2-12(3-5-13)16(17)18/h2-5,11,14H,6-10H2,1H3
• InChI Key： ZCLRUTQCFDXDRC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CNC)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine

Recent Advances in the Study of Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine (CAS: 1831022-39-9)

The compound Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine (CAS: 1831022-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine core and nitrobenzenesulfonyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a compound of interest for drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. The study also noted the compound's stability under various physiological conditions, suggesting its suitability for further preclinical testing.

In terms of pharmacological activity, recent research has identified Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine as a potent inhibitor of specific enzyme targets involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing pro-inflammatory cytokines in vitro, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant development is the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported the use of Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's unique chemical properties allowed for stable conjugation with monoclonal antibodies, enabling precise delivery of cytotoxic payloads to cancer cells. This application could revolutionize cancer therapy by minimizing off-target effects.

Despite these promising findings, challenges remain in the clinical translation of Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for further pharmacokinetic and toxicological studies to assess its safety profile. Additionally, optimizing the compound's bioavailability and metabolic stability will be crucial for its success in human trials.

In conclusion, Methyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine (CAS: 1831022-39-9) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications range from anti-inflammatory therapy to targeted cancer treatment, underscoring its potential as a multifunctional agent. Continued research and development efforts will be essential to fully realize its therapeutic benefits and address existing challenges.